Cas no 159912-58-0 (1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)-)

• Product Name: 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)-
• CAS No: 159912-58-0
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 219680
• PubChem ID: 9577994
• Update Time: 2025-05-19

1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)-
• (2Z)-(3R)-1-Azabicyclo[2.2.2]oct-3-yl(methoxyimino)acetonitrile h ydrochloride (1:1)
• SABCOMELINE HYDROCHLORIDE
• (2E)-2-[(8R)-1-azabicyclo[2.2.2]oct-8-yl]-2-methoxyimino-acetonitrile hydrochloride
• (2Z)-(3R)-1-azabicyclo[2.2.2]oct-3-yl(methoxyimino)ethanenitrile hydrochloride (1:1)
• Memric
• SB 202026A
• 1-Azabicyclo(2.2.2)octane-3-acetonitrile, alpha-(methoxyimino)-, monohydrochloride, (R-(Z))-
• SABCOMELINE HYDROCHLORIDE, (+)-
• 1-AZABICYCLO(2.2.2)OCTANE-3-ACETONITRILE, .ALPHA.-(METHOXYIMINO)-, HYDROCHLORIDE (1:1), (.ALPHA.Z,3R)-
• SB-202026-A
• (R)-3-Quinuclidineglyoxylonitrile (Z)-O-methyloxime, monohydrochloride
• AKOS040749396
• 159912-58-0
• BCI-224
• CEB-2424
• SCHEMBL6831491
• SABCOMELINE HYDROCHLORIDE [WHO-DD]
• Sabcomeline HCl
• UNII-A24BK93DRR
• (3Z,3R)-N-methoxy-1-azabicyclo[2.2.2]octane-3-carboximidoyl cyanide;hydrochloride
• (.ALPHA.Z,3R)-.ALPHA.-(METHOXYIMINO)-1-AZABICYCLO(2.2.2)OCTANE-3-ACETONITRILE HYDROCHLORIDE
• SB-202026A
• Sabcomeline (hydrochloride)
• CHEMBL2107146
• A24BK93DRR
• CS-0089430
• SABCOMELINE HYDROCHLORIDE [MI]
• Sabcomeline hydrochloride [USAN]
• HY-106432A
• DA-67361
• Sabcomeline hydrochloride (USAN)
• (ALPHAZ,3R)-ALPHA-(METHOXYIMINO)-1-AZABICYCLO(2.2.2)OCTANE-3-ACETONITRILE HYDROCHLORIDE
• 1-AZABICYCLO(2.2.2)OCTANE-3-ACETONITRILE, ALPHA-(METHOXYIMINO)-, HYDROCHLORIDE (1:1), (ALPHAZ,3R)-

• Inchi： 1S/C10H15N3O.ClH/c1-14-12-10(6-11)9-7-13-4-2-8(9)3-5-13;/h8-9H,2-5,7H2,1H3;1H/b12-10+;/t9-;/m0./s1
• InChI Key： INJWRVWKJFJRFO-SCRZZQONSA-N
• SMILES： Cl.O(C)/N=C(\C#N)/[C@H]1CN2CCC1CC2

Computed Properties

• Exact Mass: 229.098
• Monoisotopic Mass: 229.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6A^2

Experimental Properties

• Melting Point: 218-219°
• Boiling Point: 278.1°C at 760 mmHg
• Flash Point: 122°C
• Specific Rotation: D20 +25.3° (c = 1.00 in EtOH)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)-

Research Brief on 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)- (CAS: 159912-58-0)

The compound 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)- (CAS: 159912-58-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores. Its azabicyclic core structure, combined with the methoxyimino and acetonitrile functional groups, offers a versatile scaffold for the development of bioactive molecules. Researchers have explored its utility in the design of ligands targeting nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological disorders, including Alzheimer's disease and schizophrenia.

One of the most notable advancements in this area is the optimization of synthetic routes for 159912-58-0. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved, high-yield synthesis method that enhances the compound's purity and scalability. This development is critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-Azabicyclo[2.2.2]octane-3-acetonitrile exhibit promising binding affinity for α7 nAChRs. These findings suggest potential applications in the treatment of cognitive impairments and inflammatory conditions. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's potential use in asymmetric catalysis. Recent research has explored its chiral properties, particularly the (aZ,3R)- configuration, in facilitating enantioselective reactions. This could open new avenues for the synthesis of optically active pharmaceuticals, thereby improving drug efficacy and reducing side effects.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its metabolic fate in vivo are still under investigation. Additionally, the need for more comprehensive toxicity studies has been emphasized to ensure its suitability for clinical development.

In conclusion, 1-Azabicyclo[2.2.2]octane-3-acetonitrile,a-(methoxyimino)-, hydrochloride(1:1), (aZ,3R)- (CAS: 159912-58-0) represents a valuable scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to further elucidate its potential and address existing limitations, paving the way for its integration into therapeutic strategies.